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Introduction

3-Bromo-6-methoxypicolinaldehyde is a substituted pyridine derivative that holds
significance as a versatile intermediate in organic synthesis. Its unique molecular architecture,
featuring a bromine atom, a methoxy group, and an aldehyde functional group on a picoline
scaffold, offers multiple reactive sites for the construction of more complex molecules. This
guide provides a comprehensive overview of the known physical and chemical properties of 3-
Bromo-6-methoxypicolinaldehyde, alongside a plausible synthetic approach and
characterization methodologies, to support its application in research and development,
particularly in the fields of medicinal chemistry and materials science.

It is important to note that, based on currently available public information, there is no
documented evidence of 3-Bromo-6-methoxypicolinaldehyde being directly involved in
specific biological signaling pathways or having defined pharmacological activity. Its primary
role reported to date is that of a valuable chemical building block.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 3-Bromo-6-

methoxypicolinaldehyde.

Property Value Source

Molecular Formula C7HeBrNO2 [1]

Molecular Weight 216.03 g/mol [1]

CAS Number 269058-49-3

IUPAC Name 3-bromo-6-methoxypyridine-2- N/A
carbaldehyde

Appearance Solid N/A

Boiling Point 253.3 £ 35.0 °C at 760 mmHg N/A

Melting Point Not available N/A

Solubility Not available N/A

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-6-

methoxypicolinaldehyde is not readily available in published literature, a plausible synthetic

route can be devised based on established organic chemistry principles and analogous

transformations.

Proposed Synthetic Workflow

The synthesis of 3-Bromo-6-methoxypicolinaldehyde can be envisioned as a multi-step

process starting from a commercially available precursor. A potential synthetic strategy is

outlined below.
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Caption: Proposed synthetic workflow for 3-Bromo-6-methoxypicolinaldehyde.

Experimental Protocol (Proposed)

Materials:

2-Chloro-6-methoxypyridine

e n-Butyllithium (n-BuLi) in hexanes

e Anhydrous Tetrahydrofuran (THF)

e N,N-Dimethylformamide (DMF)

e Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

o Hexanes and Ethyl acetate for elution

Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 2-chloro-6-
methoxypyridine and anhydrous THF under a nitrogen atmosphere. The solution is cooled to
-78 °C in a dry ice/acetone bath.

e Lithiation: n-Butyllithium (1.1 equivalents) is added dropwise to the stirred solution via the
dropping funnel, maintaining the internal temperature below -70 °C. The reaction mixture is
stirred at -78 °C for 1 hour.

o Formylation: Anhydrous DMF (1.5 equivalents) is added dropwise to the reaction mixture at
-78 °C. The mixture is then allowed to slowly warm to room temperature and stirred
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overnight.

e Quenching and Extraction: The reaction is carefully quenched by the slow addition of a
saturated aqueous NH4Cl solution. The aqueous layer is separated and extracted three
times with ethyl acetate. The combined organic layers are washed with water and then with
brine.

e Drying and Concentration: The organic layer is dried over anhydrous Na=SOa, filtered, and
the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude product is purified by silica gel column chromatography using a
gradient of ethyl acetate in hexanes as the eluent to afford pure 3-Bromo-6-
methoxypicolinaldehyde.

Characterization

The structure and purity of the synthesized 3-Bromo-6-methoxypicolinaldehyde would be
confirmed using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be
recorded to confirm the presence of the aldehyde proton, the aromatic protons with their
characteristic splitting patterns, the methoxy group protons, and the carbon framework of the
molecule.

e Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands
for the aldehyde C=0 stretch (typically around 1700 cm~1), C-H stretches of the aldehyde
and aromatic ring, and C-O stretching of the methoxy group.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and confirm its elemental composition through high-resolution mass
spectrometry (HRMS). The isotopic pattern of bromine (*°Br and 8Br) would be a key
diagnostic feature.

Applications in Research and Development

As a functionalized heterocyclic compound, 3-Bromo-6-methoxypicolinaldehyde serves as a
valuable building block in the synthesis of more complex molecules for various applications:
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» Medicinal Chemistry: The picolinaldehyde scaffold is present in numerous biologically active
compounds. The bromine atom provides a handle for cross-coupling reactions (e.g., Suzuki,
Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse substituents to
explore structure-activity relationships in drug discovery programs. The aldehyde group can
be readily converted to other functional groups or used in the formation of imines, oximes,
and other derivatives.

o Materials Science: Pyridine-based ligands are widely used in the synthesis of metal-organic
frameworks (MOFs) and coordination polymers. The functional groups on 3-Bromo-6-
methoxypicolinaldehyde could be utilized to construct novel materials with tailored
electronic or photophysical properties.

Safety Information

3-Bromo-6-methoxypicolinaldehyde should be handled with appropriate safety precautions
in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves,
and a lab coat, should be worn. Based on safety data for similar compounds, it may be harmful
if swallowed, cause skin irritation, and cause serious eye irritation.

Conclusion

3-Bromo-6-methoxypicolinaldehyde is a chemical intermediate with significant potential for
the synthesis of novel compounds in drug discovery and materials science. While detailed
physical properties and experimental protocols are not extensively documented, this guide
provides the currently available information and a plausible synthetic route to facilitate its use in
research. Further investigation into its physical, chemical, and potential biological properties is
warranted to fully explore the utility of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physical and Chemical
Properties of 3-Bromo-6-methoxypicolinaldehyde]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1278903#physical-properties-of-3-
bromo-6-methoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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